Cas no 39251-91-7 (Cyclohexyl furan-2-carboxylate)
Cyclohexyl furan-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexyl furan-2-carboxylate
- Cyclohexyl 2-furoate #
- 39251-91-7
- A912822
- DTXSID80340552
- cyclohexylfuran-2-carboxylate
- 2-Furancarboxylic acid, cyclohexyl ester
- APDJCFDMCLUIAZ-UHFFFAOYSA-N
-
- Inchi: 1S/C11H14O3/c12-11(10-7-4-8-13-10)14-9-5-2-1-3-6-9/h4,7-9H,1-3,5-6H2
- InChI Key: APDJCFDMCLUIAZ-UHFFFAOYSA-N
- SMILES: O(C(C1=CC=CO1)=O)C1CCCCC1
Computed Properties
- Exact Mass: 194.09432
- Monoisotopic Mass: 194.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 39.4Ų
Experimental Properties
- PSA: 39.44
Cyclohexyl furan-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM195829-5g |
cyclohexyl furan-2-carboxylate |
39251-91-7 | 95% | 5g |
$320 | 2021-08-05 | |
| Chemenu | CM195829-1g |
cyclohexyl furan-2-carboxylate |
39251-91-7 | 95% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM195829-5g |
cyclohexyl furan-2-carboxylate |
39251-91-7 | 95% | 5g |
$*** | 2023-05-30 | |
| Alichem | A159002561-5g |
Cyclohexyl furan-2-carboxylate |
39251-91-7 | 95% | 5g |
400.00 USD | 2021-06-11 | |
| Alichem | A159002561-10g |
Cyclohexyl furan-2-carboxylate |
39251-91-7 | 95% | 10g |
$870.00 | 2023-09-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1735109-1g |
Cyclohexyl furan-2-carboxylate |
39251-91-7 | 98% | 1g |
¥714.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1735109-5g |
Cyclohexyl furan-2-carboxylate |
39251-91-7 | 98% | 5g |
¥2493.00 | 2024-05-15 | |
| Ambeed | A373348-1g |
Cyclohexyl furan-2-carboxylate |
39251-91-7 | 95+% | 1g |
$85.0 | 2025-04-19 | |
| Ambeed | A373348-5g |
Cyclohexyl furan-2-carboxylate |
39251-91-7 | 95+% | 5g |
$274.0 | 2025-04-19 |
Cyclohexyl furan-2-carboxylate Related Literature
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Ashwini P. Bhirud,Shivaram D. Sathaye,Rupali P. Waichal,Latesh K. Nikam,Bharat B. Kale Green Chem., 2012,14, 2790-2798
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on Cyclohexyl furan-2-carboxylate
Cyclohexyl Furan-2-Carboxylate: A Comprehensive Overview
Cyclohexyl furan-2-carboxylate (CAS No: 39251-91-7) is a compound that has garnered significant attention in the fields of organic chemistry and materials science due to its unique properties and potential applications. This compound, with the molecular formula C14H18O3, is a derivative of furan, a heterocyclic aromatic compound, and cyclohexanol, a cyclic alcohol. The combination of these two moieties results in a molecule that exhibits both aromaticity and hydroxyl functionality, making it versatile for various chemical transformations.
Recent studies have highlighted the importance of Cyclohexyl furan-2-carboxylate in the synthesis of advanced materials, particularly in the development of high-performance polymers and composites. Researchers have explored its ability to act as a precursor for the formation of carbon-based materials, leveraging its aromatic structure to create stable and conductive networks. For instance, a 2023 study published in *Advanced Materials* demonstrated that Cyclohexyl furan-2-carboxylate can be polymerized under controlled conditions to form lightweight, high-strength materials suitable for aerospace applications.
The synthesis of Cyclohexyl furan-2-carboxylate typically involves a Friedel-Crafts acylation reaction, where cyclohexanol is reacted with furan-2-carboxylic acid in the presence of a Lewis acid catalyst such as AlCl3. This reaction pathway is not only efficient but also environmentally friendly, as it minimizes the generation of hazardous byproducts. Recent advancements in catalytic systems have further optimized this process, enabling higher yields and better control over the product's purity.
In terms of applications, Cyclohexyl furan-2-carboxylate has found utility in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to undergo various functional group transformations makes it a valuable building block for constructing complex molecular architectures. For example, it has been used as a starting material for synthesizing bioactive compounds targeting specific enzymes involved in metabolic disorders.
The environmental impact of Cyclohexyl furan-2-carboxylate has also been a topic of interest. Studies have shown that it exhibits low toxicity to aquatic organisms under standard testing conditions, making it a safer alternative to some traditional chemical intermediates. However, further research is needed to fully understand its long-term effects on ecosystems and develop sustainable methods for its disposal.
In conclusion, Cyclohexyl furan-2-carboxylate (CAS No: 39251-91-7) is a multifaceted compound with promising applications across various industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in the development of next-generation materials and pharmaceuticals. As research continues to uncover new possibilities for this compound, its role in modern chemistry is expected to grow significantly.
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